Cas no 2229262-65-9 (Octahydroindolizine-8a-carboxylic acid hydrochloride)

• Product Name: Octahydroindolizine-8a-carboxylic acid hydrochloride
• CAS No: 2229262-65-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD31666498
• CID: 5194241
• PubChem ID: 137964726
• Update Time: 2025-06-23

Octahydroindolizine-8a-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• octahydroindolizine-8a-carboxylic acid hydrochloride
• Hexahydroindolizine-8a(1H)-carboxylic acid hydrochloride
• 2,3,5,6,7,8-hexahydro-1H-indolizine-8a-carboxylic acid;hydrochloride
• starbld0038748
• AT28762
• HEXAHYDROINDOLIZINE-8A(1H)-CARBOXYLIC ACID HCL
• Octahydroindolizine-8a-carboxylic acid hydrochloride

• MDL： MFCD31666498
• Inchi： 1S/C9H15NO2.ClH/c11-8(12)9-4-1-2-6-10(9)7-3-5-9;/h1-7H2,(H,11,12);1H
• InChI Key： SFYODBOTXJDZQF-UHFFFAOYSA-N
• SMILES： Cl.OC(C12CCCCN1CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 40.5

Additional information on Octahydroindolizine-8a-carboxylic acid hydrochloride

Comprehensive Overview of Octahydroindolizine-8a-carboxylic acid hydrochloride (CAS No. 2229262-65-9): Properties, Applications, and Research Insights

Octahydroindolizine-8a-carboxylic acid hydrochloride (CAS No. 2229262-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique octahydroindolizine backbone and carboxylic acid hydrochloride functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and potential applications in drug discovery make it a subject of interest for researchers exploring novel therapeutic agents.

The octahydroindolizine core is a saturated bicyclic structure that contributes to the compound's stability and versatility. When combined with the carboxylic acid hydrochloride moiety, this molecule exhibits enhanced solubility in aqueous environments, a property highly valued in medicinal chemistry. Researchers frequently investigate CAS No. 2229262-65-9 for its potential role in developing central nervous system (CNS) therapeutics, given the structural similarities to alkaloids with known neurological activity.

In recent years, the demand for Octahydroindolizine-8a-carboxylic acid hydrochloride has surged due to its relevance in peptide synthesis and proteomics research. The compound's ability to act as a building block for modified peptides aligns with the growing focus on targeted drug delivery systems and precision medicine. These applications resonate with current trends in personalized healthcare, where researchers seek compounds that can be tailored to specific biological targets.

From a synthetic chemistry perspective, CAS No. 2229262-65-9 presents intriguing challenges and opportunities. The octahydroindolizine scaffold requires sophisticated stereochemical control during synthesis, making it a valuable case study for asymmetric catalysis methodologies. This aspect has led to its inclusion in academic curricula and industrial training programs focused on advanced organic synthesis techniques.

The analytical characterization of Octahydroindolizine-8a-carboxylic acid hydrochloride typically involves nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These techniques confirm the compound's purity and structural integrity, which are crucial for research applications. The hydrochloride salt form (carboxylic acid hydrochloride) provides additional advantages in terms of crystallinity and storage stability compared to its free base counterpart.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize CAS No. 2229262-65-9. This includes investigating biocatalytic routes and solvent-free conditions to reduce the environmental impact of its production. Such developments align with the pharmaceutical industry's broader commitment to sustainable manufacturing practices.

The safety profile of Octahydroindolizine-8a-carboxylic acid hydrochloride has been thoroughly evaluated in laboratory settings. While not classified as hazardous under standard handling conditions, researchers emphasize proper personal protective equipment (PPE) protocols when working with this compound. These precautions mirror the increasing emphasis on laboratory safety standards across chemical research facilities worldwide.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2229262-65-9 in computational drug design and virtual screening platforms. The compound's well-defined structural features make it an excellent candidate for molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These computational approaches are revolutionizing early-stage drug discovery processes.

For researchers sourcing Octahydroindolizine-8a-carboxylic acid hydrochloride, quality assurance remains paramount. Reputable suppliers provide comprehensive certificates of analysis (CoA) and stability data to ensure research reproducibility. This attention to quality control reflects the compound's importance in high-throughput screening campaigns and lead optimization studies.

The patent landscape surrounding CAS No. 2229262-65-9 reveals ongoing innovation in its synthetic methods and derivative compounds. Several pharmaceutical companies have filed intellectual property claims involving this molecule, particularly in the context of neurological disorder treatments and metabolic disease interventions. This commercial interest underscores the compound's potential therapeutic value.

Academic laboratories frequently employ Octahydroindolizine-8a-carboxylic acid hydrochloride as a teaching tool for advanced heterocyclic chemistry concepts. Its complex structure provides excellent opportunities to demonstrate stereochemical principles and conformational analysis techniques. These educational applications contribute to training the next generation of medicinal chemists.

In summary, Octahydroindolizine-8a-carboxylic acid hydrochloride (CAS No. 2229262-65-9) represents a fascinating intersection of synthetic chemistry and biomedical research. Its unique octahydroindolizine architecture and carboxylic acid hydrochloride functionality continue to inspire innovative applications across multiple scientific disciplines. As research methodologies advance, this compound will likely play an increasingly important role in addressing contemporary challenges in drug development and chemical biology.